Cas no 1147706-70-4 (4-(3,3-Difluoroazetidin-1-yl)aniline)

• Product Name: 4-(3,3-Difluoroazetidin-1-yl)aniline
• CAS No: 1147706-70-4
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• CID: 5073126
• Update Time: 2023-08-25

4-(3,3-Difluoroazetidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluoroazetidin-1-yl)aniline
• 4-(3,3-Difluoroazetidin-1-yl)aniline

• Inchi： 1S/C9H10F2N2/c10-9(11)5-13(6-9)8-3-1-7(12)2-4-8/h1-4H,5-6,12H2
• InChI Key： PSADMXCMZULBGT-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(=CC=2)N)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines